Cas no 40105-60-0 (kievitone)

• Product Name: kievitone
• CAS No: 40105-60-0
• MF: C₂₀H₂₀O₆
• MW: 356.369206428528
• CID: 925312
• PubChem ID: 119269
• Update Time: 2025-04-19

kievitone Chemical and Physical Properties

Names and Identifiers

• kievitone
• 3-(2,4-Dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
• 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
• 3-(2,4-Dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one, 9CI
• UNII-96V5H76C4P
• CS-0082546
• 4H-1-Benzopyran-4-one, 3-(2,4-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-8-(3-methyl-2-butenyl)-
• SCHEMBL571650
• LMPK12050479
• HY-123351
• 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-8-(3-methylbut-2-en-1-yl)-2,3-dihydro-4H-chromen-4-one
• Vignatin
• Phaseolus substance II
• Q27102101
• DTXSID60960555
• C01590
• CHEBI:16832
• 96V5H76C4P
• 40105-60-0
• Flavanone + 4O, 1Prenyl
• 3-(2,4-Dihydroxyphenyl)-5,7-dihydroxy-8-(3-methylbut-2-en-1-yl)-2,3-dihydro-4H-1-benzopyran-4-one
• KIEVITONE, (+/-)-
• 4H-1-BENZOPYRAN-4-ONE, 3-(2,4-DIHYDROXYPHENYL)-2,3-DIHYDRO-5,7-DIHYDROXY-8-(3-METHYL-2-BUTEN-1-YL)-

• Inchi： 1S/C20H20O6/c1-10(2)3-5-13-16(23)8-17(24)18-19(25)14(9-26-20(13)18)12-6-4-11(21)7-15(12)22/h3-4,6-8,14,21-24H,5,9H2,1-2H3
• InChI Key： MERHMOCEIBOOMA-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=C(C=2C(C(C2C=CC(=CC=2O)O)C1)=O)O)O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 356.126
• Monoisotopic Mass: 356.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.384
• Boiling Point: 639.6°C at 760 mmHg
• Flash Point: 231.4°C
• Refractive Index: 1.663

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 8-prenylated isoflavanones
• Natural Products and Extracts Plant Extracts Plant based Diphysa americana